Cas no 851180-85-3 (1H-PYRAZOLE-4-METHANOL, 1-(4-METHYLPHENYL)-)

• Product Name: 1H-PYRAZOLE-4-METHANOL, 1-(4-METHYLPHENYL)-
• CAS No: 851180-85-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 3233144
• PubChem ID: 69816399
• Update Time: 2025-04-21

1H-PYRAZOLE-4-METHANOL, 1-(4-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-METHANOL, 1-(4-METHYLPHENYL)-
• (1-p-Tolyl-1H-pyrazol-4-yl)methanol
• SCHEMBL6533713
• (1-(p-tolyl)-1H-pyrazol-4-yl)methanol
• 851180-85-3

• Inchi： 1S/C11H12N2O/c1-9-2-4-11(5-3-9)13-7-10(8-14)6-12-13/h2-7,14H,8H2,1H3
• InChI Key： VCQUBRQYJMRVLN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C=C(CO)C=N1

Computed Properties

• Exact Mass: 188.094963011Da
• Monoisotopic Mass: 188.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.1Ų